N-(2-chloro-4-nitrophenyl)-2-methoxybenzamide

• IUPAC Name: N-(2-chloro-4-nitrophenyl)-2-methoxybenzamide
• InChI: InChI=1S/C14H11ClN2O4/c1-21-13-5-3-2-4-10(13)14(18)16-12-7-6-9(17(19)20)8-11(12)15/h2-8H,1H3,(H,16,18)
• InChI Key: LQBQEIRQPJVQJZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])Cl
• Molecular Formula: C14H11ClN2O4
• Molecular Weight: 306.70 g/mol

Description

N-(2-chloro-4-nitrophenyl)-2-methoxybenzamide, also known as CNB-001, is a small molecule drug that has been extensively studied for its neuroprotective properties. It belongs to the class of compounds known as benzamides and has been shown to have potential therapeutic applications in various neurological disorders.

Mechanism of Action

The exact mechanism of action of N-(2-chloro-4-nitrophenyl)-2-methoxybenzamide is not fully understood, but it is thought to exert its neuroprotective effects by modulating various signaling pathways involved in cell survival and death. It has been shown to activate the Akt and ERK pathways, which are involved in cell survival, and inhibit the JNK pathway, which is involved in cell death.
Biochemical and Physiological Effects:
N-(2-chloro-4-nitrophenyl)-2-methoxybenzamide has been shown to have various biochemical and physiological effects in animal models. It has been shown to reduce oxidative stress and inflammation, increase cerebral blood flow, and improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-chloro-4-nitrophenyl)-2-methoxybenzamide is that it has been extensively studied in animal models and has shown promising results in various neurological disorders. However, one limitation is that its exact mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the research on N-(2-chloro-4-nitrophenyl)-2-methoxybenzamide. One direction is to further investigate its mechanism of action and optimize its therapeutic potential in various neurological disorders. Another direction is to study its pharmacokinetics and pharmacodynamics in humans to determine its safety and efficacy as a potential therapeutic agent. Additionally, it may be interesting to investigate its potential as a neuroprotective agent in other diseases such as Parkinson's disease and multiple sclerosis.

Synthesis Methods

N-(2-chloro-4-nitrophenyl)-2-methoxybenzamide can be synthesized by reacting 2-chloro-4-nitroaniline with 2-methoxybenzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction yields N-(2-chloro-4-nitrophenyl)-2-methoxybenzamide as a white solid, which can be purified by recrystallization.

Scientific Research Applications

N-(2-chloro-4-nitrophenyl)-2-methoxybenzamide has been extensively studied for its neuroprotective properties in various animal models of neurological disorders such as stroke, traumatic brain injury, and Alzheimer's disease. It has been shown to have a protective effect on neurons by reducing oxidative stress, inflammation, and apoptosis.